Cas no 2229008-86-8 (tert-butyl 4-1-(aminomethyl)-4,4-difluorocyclohexylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-1-(aminomethyl)-4,4-difluorocyclohexylpiperidine-1-carboxylate
• CAS No: 2229008-86-8
• MF: C₁₇H₃₀F₂N₂O₂
• MW: 332.42911195755
• CID: 6302005
• PubChem ID: 165830615
• Update Time: 2025-06-13

tert-butyl 4-1-(aminomethyl)-4,4-difluorocyclohexylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-1-(aminomethyl)-4,4-difluorocyclohexylpiperidine-1-carboxylate
• tert-butyl 4-[1-(aminomethyl)-4,4-difluorocyclohexyl]piperidine-1-carboxylate
• EN300-1879441
• 2229008-86-8

• Inchi： 1S/C17H30F2N2O2/c1-15(2,3)23-14(22)21-10-4-13(5-11-21)16(12-20)6-8-17(18,19)9-7-16/h13H,4-12,20H2,1-3H3
• InChI Key： HNMAAVQKPUCZAZ-UHFFFAOYSA-N
• SMILES： FC1(CCC(CN)(CC1)C1CCN(C(=O)OC(C)(C)C)CC1)F

Computed Properties

• Exact Mass: 332.22753453g/mol
• Monoisotopic Mass: 332.22753453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 4-1-(aminomethyl)-4,4-difluorocyclohexylpiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(1-(aminomethyl)-4,4-difluorocyclohexyl)piperidine-1-carboxylate (CAS No. 2229008-86-8)

The compound tert-butyl 4-(1-(aminomethyl)-4,4-difluorocyclohexyl)piperidine-1-carboxylate (CAS No. 2229008-86-8) is a highly specialized organic intermediate with significant applications in pharmaceutical research and development. Its unique structural features, including the difluorocyclohexyl moiety and piperidine-carboxylate backbone, make it a valuable building block for drug discovery. Researchers are increasingly interested in this compound due to its potential role in modulating bioavailability and metabolic stability in novel therapeutic agents.

In recent years, the demand for fluorinated compounds like tert-butyl 4-(1-(aminomethyl)-4,4-difluorocyclohexyl)piperidine-1-carboxylate has surged, driven by the pharmaceutical industry's focus on targeted drug delivery and precision medicine. The incorporation of fluorine atoms often enhances a molecule's lipophilicity and binding affinity, which are critical factors in CNS drug development. This aligns with current trends in addressing neurodegenerative diseases and pain management, topics frequently searched in scientific databases and AI-powered research tools.

The synthetic versatility of CAS 2229008-86-8 allows for diverse modifications at both the aminomethyl and tert-butoxycarbonyl (Boc) functional groups. This adaptability makes it particularly useful for combinatorial chemistry approaches and high-throughput screening platforms. Many medicinal chemists are exploring its applications in creating protease inhibitors and GPCR modulators, which remain hot topics in drug discovery forums and academic publications.

From a structural-activity relationship perspective, the 4,4-difluorocyclohexyl segment in this compound offers interesting conformational constraints that can influence receptor selectivity. This characteristic has drawn attention from researchers working on kinase inhibitors and ion channel modulators, areas that consistently rank high in pharma-related search queries. The compound's chiral center also presents opportunities for developing enantiomerically pure pharmaceuticals, a growing focus in FDA approval processes.

Quality control of tert-butyl 4-(1-(aminomethyl)-4,4-difluorocyclohexyl)piperidine-1-carboxylate typically involves advanced analytical techniques such as HPLC-MS and NMR spectroscopy. These methods ensure the compound meets rigorous standards for pharmaceutical intermediates, a concern frequently raised in GMP manufacturing discussions. The Boc-protected amine functionality adds another layer of synthetic utility, allowing selective deprotection during multi-step syntheses of complex molecules.

Environmental and green chemistry considerations are increasingly important in the production of compounds like CAS 2229008-86-8. Recent sustainability-focused research has explored solvent-free reactions and catalytic methods for similar structures, reflecting broader industry shifts toward eco-friendly synthesis. These aspects resonate with the growing number of searches for green pharmaceutical manufacturing and circular economy in chemistry.

The stability profile of this compound under various storage conditions and its compatibility with common organic solvents are frequently discussed in process chemistry literature. Such practical considerations are vital for scale-up operations and technology transfer from research labs to production facilities. These topics generate substantial interest in chemical engineering circles and patent analyses.

In conclusion, tert-butyl 4-(1-(aminomethyl)-4,4-difluorocyclohexyl)piperidine-1-carboxylate represents a sophisticated chemical tool with wide-ranging applications in modern drug discovery. Its structural features address multiple current challenges in medicinal chemistry, from improving drug-like properties to enabling structure-based design. As research continues to explore fluorinated compounds and privileged structures, this intermediate will likely maintain its relevance in cutting-edge pharmaceutical development.